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Compound of Interest

Compound Name: 4-Ethylbenzyl alcohol

Cat. No.: B1584531 Get Quote

An In-depth Technical Guide to 4-Ethylbenzyl Alcohol

This technical guide provides a comprehensive overview of 4-Ethylbenzyl alcohol, tailored for

researchers, scientists, and professionals in drug development. The document details its

chemical identifiers, physicochemical properties, and key chemical transformations.

Chemical Synonyms and Identifiers
4-Ethylbenzyl alcohol is known by several names and is cataloged under various chemical

identification systems. These identifiers are crucial for accurate database searches and

regulatory compliance.
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Identifier Type Value

Systematic (IUPAC) Name (4-ethylphenyl)methanol[1][2]

Common Synonyms
p-Ethylbenzyl alcohol[3], Benzenemethanol, 4-

ethyl-[2][3], (4-Ethylphenyl)methanol[3][4]

CAS Registry Number 768-59-2[1][2]

PubChem CID 13034[2]

EC Number 212-198-8[2]

InChI
InChI=1S/C9H12O/c1-2-8-3-5-9(7-10)6-4-8/h3-

6,10H,2,7H2,1H3[2]

InChIKey YSLBFFIVJGJBSA-UHFFFAOYSA-N[2]

SMILES CCC1=CC=C(C=C1)CO[2]

Physicochemical Properties
The following table summarizes the key physicochemical properties of 4-Ethylbenzyl alcohol.
This data is essential for its handling, formulation, and use in experimental settings.

Property Value

Molecular Formula C9H12O[1][2]

Molecular Weight 136.19 g/mol [1][2]

Appearance Colorless to light yellow clear liquid[5][6]

Melting Point 85-86.5 °C[5]

Boiling Point 115-117 °C at 9 mmHg[5][7]

Density 1.028 g/mL at 25 °C[5][7]

Refractive Index n20/D 1.527 (lit.)[5][7]
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Synthesis of 4-Ethylbenzyl alcohol
A common method for the synthesis of substituted benzyl alcohols is the reduction of the

corresponding benzaldehyde. While a specific detailed protocol for 4-ethylbenzyl alcohol is
not readily available in the searched literature, a general experimental workflow can be

described.

Experimental Protocol: General Reduction of a Benzaldehyde

Dissolution: Dissolve the starting material, 4-ethylbenzaldehyde, in a suitable solvent such

as methanol or ethanol in a round-bottom flask equipped with a magnetic stirrer.

Reduction: Cool the solution in an ice bath. Add a reducing agent, such as sodium

borohydride (NaBH4), portion-wise to the stirred solution.

Reaction Monitoring: Monitor the progress of the reaction using thin-layer chromatography

(TLC).

Quenching: Once the reaction is complete, slowly add water or a dilute acid to quench the

excess reducing agent.

Extraction: Extract the product into an organic solvent like ethyl acetate.

Purification: Wash the organic layer with brine, dry it over anhydrous sodium sulfate, and

concentrate it under reduced pressure. The crude product can be further purified by column

chromatography.

Synthesis of 4-Ethylbenzyl alcohol

4-Ethylbenzaldehyde Dissolution Reduction (NaBH4) Quenching Extraction Purification 4-Ethylbenzyl alcohol

Click to download full resolution via product page

General synthesis workflow for 4-Ethylbenzyl alcohol.
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Key Reactions
Benzyl alcohols, including 4-ethylbenzyl alcohol, undergo several characteristic reactions,

primarily involving the hydroxyl group.

The oxidation of benzyl alcohols to their corresponding aldehydes is a fundamental

transformation in organic synthesis. Various oxidizing agents can be employed for this purpose.

Experimental Protocol: General Oxidation of a Benzyl Alcohol

Setup: To a stirred solution of 4-ethylbenzyl alcohol in a suitable solvent (e.g.,

dichloromethane), add an oxidizing agent such as pyridinium chlorochromate (PCC) or

manganese dioxide (MnO2).

Reaction: Allow the reaction to proceed at room temperature, monitoring its progress by TLC.

Work-up: Upon completion, filter the reaction mixture through a pad of celite or silica gel to

remove the oxidant residues.

Isolation: Concentrate the filtrate under reduced pressure to obtain the crude 4-

ethylbenzaldehyde, which can be purified by distillation or chromatography.

Oxidation Reaction

4-Ethylbenzyl alcohol

4-EthylbenzaldehydeOxidation

Oxidizing Agent
(e.g., PCC, MnO2)
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General oxidation of 4-Ethylbenzyl alcohol.
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Esterification is a common reaction where an alcohol reacts with a carboxylic acid or its

derivative to form an ester.

Experimental Protocol: General Fischer Esterification

Mixing: In a round-bottom flask, combine 4-ethylbenzyl alcohol with a carboxylic acid (e.g.,

acetic acid).

Catalysis: Add a catalytic amount of a strong acid, such as sulfuric acid.

Heating: Heat the mixture under reflux, typically with a Dean-Stark apparatus to remove the

water formed during the reaction and drive the equilibrium towards the product.

Neutralization: After cooling, neutralize the excess acid with a base like sodium bicarbonate

solution.

Extraction and Purification: Extract the ester with an organic solvent, wash the organic layer,

dry it, and purify the ester by distillation or chromatography.

Esterification Reaction

4-Ethylbenzyl alcohol

Ester
(R-COO-CH2-C6H4-Et)

Carboxylic Acid
(R-COOH)

H2O
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General esterification of 4-Ethylbenzyl alcohol.
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Direct studies on the biological activity and metabolic pathways of 4-Ethylbenzyl alcohol are

limited in the available scientific literature. However, inferences can be drawn from the well-

documented metabolism of benzyl alcohol and its derivatives. Generally, benzyl alcohols are

metabolized in the liver. The primary metabolic pathway involves oxidation to the corresponding

benzoic acid derivative, which is then often conjugated with glycine and excreted in the urine.

Potential Metabolic Pathway

4-Ethylbenzyl alcohol Oxidation
(Alcohol Dehydrogenase) 4-Ethylbenzaldehyde Oxidation

(Aldehyde Dehydrogenase) 4-Ethylbenzoic acid Conjugation
(e.g., with Glycine) Excretion
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A potential metabolic pathway for 4-Ethylbenzyl alcohol.

It is important to note that the biological effects of 4-Ethylbenzyl alcohol have not been

extensively studied. Researchers investigating this compound should consider its structural

similarity to other benzyl alcohols for which toxicological and pharmacological data are

available, such as 4-methylbenzyl alcohol and 4-hydroxybenzyl alcohol, while recognizing that

the ethyl substituent may influence its properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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